Cas no 1261590-26-4 (5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one)

5-(Trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one is a fluorinated heterocyclic compound featuring a trifluoromethyl group attached to an isoindolinone scaffold. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved binding affinity and bioavailability, while the isoindolinone core offers versatility as a building block in medicinal chemistry. Its stability under various reaction conditions allows for further functionalization, enabling the synthesis of diverse derivatives. This compound is particularly useful in the development of bioactive molecules, serving as an intermediate in the synthesis of potential therapeutic agents targeting neurological and inflammatory disorders.
5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one structure
1261590-26-4 structure
Product Name:5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one
CAS No:1261590-26-4
MF:C9H6F3NO
MW:201.14525270462
MDL:MFCD18418133
CID:3320450
PubChem ID:100612119
Update Time:2025-10-24

5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

    • 5-(TRIFLUOROMETHYL)ISOINDOLIN-1-ONE
    • 5-(trifluoromethyl)-2,3-dihydroisoindol-1-one
    • LAC59026
    • AKOS026575576
    • EN300-203010
    • 5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one
    • 861-904-6
    • 1261590-26-4
    • LGMSAQINGSZASV-UHFFFAOYSA-N
    • Z1269234529
    • MDL: MFCD18418133
    • Inchi: 1S/C9H6F3NO/c10-9(11,12)6-1-2-7-5(3-6)4-13-8(7)14/h1-3H,4H2,(H,13,14)
    • InChI Key: LGMSAQINGSZASV-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C(NCC=2C=1)=O)(F)F

Computed Properties

  • Exact Mass: 201.04014830Da
  • Monoisotopic Mass: 201.04014830Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.1Ų

5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one Pricemore >>

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